Cas no 2034369-22-5 (2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide
• CAS No: 2034369-22-5
• MF: C₂₀H₁₉Cl₂N₃O₂
• MW: 404.289762735367
• CID: 5823212
• PubChem ID: 119102949
• Update Time: 2025-10-30

2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide
• 2-(2,4-dichlorophenoxy)-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]propanamide
• 2-(2,4-dichlorophenoxy)-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)propanamide
• 2034369-22-5
• F6525-4533
• AKOS026695344
• 2-(2,4-dichlorophenoxy)-N-[2-(4-phenylpyrazol-1-yl)ethyl]propanamide

• Inchi： 1S/C20H19Cl2N3O2/c1-14(27-19-8-7-17(21)11-18(19)22)20(26)23-9-10-25-13-16(12-24-25)15-5-3-2-4-6-15/h2-8,11-14H,9-10H2,1H3,(H,23,26)
• InChI Key： MAAQRFZIQPTEJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(NCCN1C=C(C=N1)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 403.0854322g/mol
• Monoisotopic Mass: 403.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide

Professional Introduction to Compound with CAS No. 2034369-22-5 and Product Name: 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide

The compound with the CAS number 2034369-22-5 and the product name 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates a 2,4-dichlorophenoxy group, which is a well-known pharmacophore in many agrochemicals and pharmaceuticals, along with a 4-phenyl-1H-pyrazol-1-yl moiety, which has been extensively studied for its potential in drug development.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyrazole scaffold, particularly when substituted with phenyl groups, has shown remarkable efficacy in various therapeutic applications. In particular, the 4-phenyl-1H-pyrazol-1-yl ethylpropanamide moiety in this compound suggests a potential for interaction with biological targets that could lead to novel therapeutic interventions. Studies have indicated that such structures can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them attractive candidates for further investigation.

The presence of the 2,4-dichlorophenoxy group adds another layer of complexity to the compound's potential biological activity. This group is known for its ability to enhance binding affinity to certain enzymes by increasing lipophilicity and electronic properties. The combination of these two pharmacophores in 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine different pharmacophores to achieve synergistic effects. The compound in question exemplifies this trend by integrating both the 2,4-dichlorophenoxy and 4-phenyl-1H-pyrazol-1-yl groups into a single molecular framework. This design philosophy has been shown to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The propanamide linker further enhances the compound's structural diversity, allowing for fine-tuning of its pharmacokinetic profile.

In vitro studies have begun to explore the biological activity of 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpropanamide, with promising preliminary results. The compound has demonstrated inhibitory activity against several key enzymes involved in inflammation and pain signaling. Notably, it shows potential as an antagonist of the cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins—a class of compounds that play a significant role in inflammation and pain.

The structural features of this compound also make it an interesting candidate for further exploration in the field of immunomodulation. The pyrazole scaffold is known to interact with various immune-related targets, including cytokine receptors and signaling pathways. By incorporating the 4-phenyl substituent, the compound may exhibit modulatory effects on immune responses, which could be beneficial in treating autoimmune diseases or enhancing vaccine efficacy.

Another area of interest is the potential application of this compound in oncology research. Recent studies have highlighted the role of kinase inhibitors in cancer therapy, and pyrazole derivatives have emerged as a promising class of kinase inhibitors. The structural similarity between the pyrazole moiety in this compound and known kinase inhibitors suggests that it may exhibit inhibitory activity against certain cancer-related kinases. Further investigation into its mechanism of action could uncover new therapeutic strategies for cancer treatment.

The synthesis of 2-(2,4-dichlorophenoxy)-N-2-(4-phenyl-1H-pyrazol-1-y)ethylpropanamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are being employed to achieve high yields and purity while minimizing side reactions. Techniques such as multi-step organic synthesis combined with modern purification methods like high-performance liquid chromatography (HPLC) are being utilized to optimize the production process.

The development of new pharmaceutical compounds is a rigorous process that involves extensive testing for efficacy, safety, and pharmacokinetics. Preclinical studies are essential to evaluate the potential therapeutic benefits of a compound before it can be considered for clinical trials. The preliminary data on 2-(2,4-dichlorophenoxy)-N-N(42(phenyl-lH-pyrazol-l-yI)ethylpropanamide suggest that it warrants further investigation into its biological activity and potential therapeutic applications.

In conclusion,2034369225and its corresponding product name represent a significant advancement in pharmaceutical chemistry. The unique combination of structural features makes it a promising candidate for further research into various therapeutic areas including anti-inflammatory therapy,immunomodulation,and oncology.* Continued investigation into its biological activity,*mechanism*of action,*and*synthetic pathways will be crucial*in determining*its*potential*as*a*new*pharmaceutical*entity.*The*progression*from*preclinical*studies*to*clinical*trial*serves*as*a*milestone*towards*bringing*a*novel*treatment*to*patients.*With*further*research,*this*compound*might*pave*the*way*fro*novel*treatments*fro*multiple*diseases.*